[4-[2-[3-(3-Amino-1-hydroxy-3-oxopropyl)-18-(hexadecanoylamino)-11,20,21,25-tetrahydroxy-15-(1-hydroxyethyl)-26-methyl-2,5,8,14,17,23-hexaoxo-1,4,7,13,16,22-hexazatricyclo[22.3.0.09,13]heptacosan-6-yl]-2-hydroxyethyl]-2-hydroxyphenyl] hydrogen sulfate

• Molecular Formula: C51H82N8O20S
• Molecular Weight: 1159.3 g/mol
• IUPAC Name: [4-[2-[3-(3-amino-1-hydroxy-3-oxopropyl)-18-(hexadecanoylamino)-11,20,21,25-tetrahydroxy-15-(1-hydroxyethyl)-26-methyl-2,5,8,14,17,23-hexaoxo-1,4,7,13,16,22-hexazatricyclo[22.3.0.09,13]heptacosan-6-yl]-2-hydroxyethyl]-2-hydroxyphenyl] hydrogen sulfate
• InChI: InChI=1S/C51H82N8O20S/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-39(67)53-31-23-36(65)47(71)57-49(73)43-44(68)27(2)25-59(43)51(75)42(35(64)24-38(52)66)56-48(72)41(34(63)21-29-18-19-37(33(62)20-29)79-80(76,77)78)55-46(70)32-22-30(61)26-58(32)50(74)40(28(3)60)54-45(31)69/h18-20,27-28,30-32,34-36,40-44,47,60-65,68,71H,4-17,21-26H2,1-3H3,(H2,52,66)(H,53,67)(H,54,69)(H,55,70)(H,56,72)(H,57,73)(H,76,77,78)
• InChI Key: GFEXQVWXQYCVIC-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCCC(=O)NC1CC(C(NC(=O)C2C(C(CN2C(=O)C(NC(=O)C(NC(=O)C3CC(CN3C(=O)C(NC1=O)C(C)O)O)C(CC4=CC(=C(C=C4)OS(=O)(=O)O)O)O)C(CC(=O)N)O)C)O)O)O
• Synonyms: FR 220897; FR-220897; FR220897

Description

[4-[2-[3-(3-Amino-1-hydroxy-3-oxopropyl)-18-(hexadecanoylamino)-11,20,21,25-tetrahydroxy-15-(1-hydroxyethyl)-26-methyl-2,5,8,14,17,23-hexaoxo-1,4,7,13,16,22-hexazatricyclo[22.3.0.09,13]heptacosan-6-yl]-2-hydroxyethyl]-2-hydroxyphenyl] hydrogen sulfate is a natural product found in Coleophoma empetri with data available.

Scientific Research Applications

Molecular Structure and Binding Properties

Research indicates that macrocyclic compounds, similar in complexity to the compound , exhibit unique structural properties, particularly in their interaction with water molecules. For instance, Declercq et al. (1997) studied a 21-membered macrocycle that forms a 1:1 inclusion compound with water, highlighting the intricate host-guest hydrogen bonding and the spatial arrangement within the macrocyclic cavity (Declercq, Delangle, Dutasta, Oostenryck, & Tinant, 1997).

Synthesis and Transformation

The synthesis and transformation of complex molecules are critical in understanding their potential applications. Nishimura and Umezawa (1982) demonstrated the transformation of a D-sugar moiety into L-sugar, which is an important process in the synthesis of complex organic compounds (Nishimura & Umezawa, 1982). Similarly, Tatsuta et al. (1994) explored the preparation of a compound integral to the synthesis of cephem antibiotics, showing the versatility in synthesizing complex organic structures (Tatsuta, Miura, Gunji, Tamai, Yoshida, Inagaki, & Kurita, 1994).

Novel Compound Synthesis

Research into novel compounds often yields insights into their potential applications. Manjunatha (2006) synthesized novel hydrogen sulphates by heterocyclisation of specific compounds, an approach that could be relevant for synthesizing the compound (Manjunatha, 2006). Additionally, Brennan, Richardson, and Stoodley (1983) demonstrated the synthesis of β-lactam antibiotics, providing a template for the synthesis of complex organic compounds with potential medicinal applications (Brennan, Richardson, & Stoodley, 1983).